Cas no 2227648-63-5 ((2R)-2-(2-fluoro-4-nitrophenyl)oxirane)

• Product Name: (2R)-2-(2-fluoro-4-nitrophenyl)oxirane
• CAS No: 2227648-63-5
• MF: C₈H₆FNO₃
• MW: 183.136545658112
• CID: 6415376
• PubChem ID: 165609761
• Update Time: 2025-10-30

(2R)-2-(2-fluoro-4-nitrophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2-fluoro-4-nitrophenyl)oxirane
• 2227648-63-5
• EN300-1761150

• Inchi： 1S/C8H6FNO3/c9-7-3-5(10(11)12)1-2-6(7)8-4-13-8/h1-3,8H,4H2/t8-/m0/s1
• InChI Key： MYFPRLVKCWTFBP-QMMMGPOBSA-N
• SMILES： FC1C=C(C=CC=1[C@@H]1CO1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 183.03317122g/mol
• Monoisotopic Mass: 183.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.4Ų

Additional information on (2R)-2-(2-fluoro-4-nitrophenyl)oxirane

Introduction to (2R)-2-(2-fluoro-4-nitrophenyl)oxirane (CAS No. 2227648-63-5)

(2R-2-(2-fluoro-4-nitrophenyl)oxirane) is a highly specialized organic compound characterized by its unique stereochemistry and functional groups. This compound, identified by the chemical abstracts service number CAS No. 2227648-63-5, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and synthetic organic chemistry.

The molecular structure of (2R-2-(2-fluoro-4-nitrophenyl)oxirane) consists of an epoxide ring substituted with a 2-fluoro-4-nitrophenyl group. The presence of both fluorine and nitro substituents makes this compound particularly interesting for medicinal chemists, as these groups can influence the compound's electronic properties, metabolic stability, and interactions with biological targets. The stereochemistry at the carbon atom adjacent to the epoxide ring, designated as 2R, further adds to the compound's complexity and potential for selective binding in biological systems.

In recent years, there has been a growing interest in the development of chiral epoxides as intermediates in the synthesis of enantiomerically pure pharmaceuticals. (2R-2-(2-fluoro-4-nitrophenyl)oxirane) exemplifies this trend, as its chiral center allows for the synthesis of optically active compounds that can exhibit enhanced efficacy and reduced side effects compared to their racemic counterparts. The combination of fluorine and nitro groups in its structure also suggests potential applications in modulating enzyme activity and receptor binding, making it a valuable scaffold for drug discovery.

Recent research has highlighted the utility of (2R-2-(2-fluoro-4-nitrophenyl)oxirane) in the synthesis of novel bioactive molecules. For instance, studies have demonstrated its use as a precursor in the preparation of fluorinated nitroaromatic compounds, which have shown promise in various therapeutic areas, including oncology and anti-inflammatory treatments. The ability to introduce fluorine atoms into drug candidates is particularly advantageous, as fluorine can enhance metabolic stability and improve oral bioavailability.

The reactivity of the epoxide ring in (2R-2-(2-fluoro-4-nitrophenyl)oxirane) also makes it a versatile building block for constructing more complex molecular architectures. Epoxides are known for their ability to undergo ring-opening reactions with nucleophiles, allowing for the introduction of diverse functional groups at specific positions within the molecule. This property has been exploited in synthetic strategies to create libraries of compounds for high-throughput screening, enabling the identification of lead candidates with desired pharmacological properties.

In addition to its synthetic utility, (2R-2-(2-fluoro-4-nitrophenyl)oxirane) has been investigated for its potential role in developing new methodologies for asymmetric synthesis. The use of chiral auxiliaries or catalysts can facilitate the enantioselective opening of epoxide rings, providing access to enantiomerically enriched products with high yield and selectivity. Such advancements are crucial for producing pharmaceuticals that are optically pure and free from harmful isomeric impurities.

The impact of fluorine substitution on the pharmacokinetic properties of drug candidates cannot be overstated. Fluorinated aromatic compounds often exhibit improved binding affinity to biological targets due to changes in electronic distribution and steric effects. This has led to the development of numerous successful drugs that incorporate fluorine atoms, including antiviral agents, anticoagulants, and anticancer medications. (2R-2-(2-fluoro-4-nitrophenyl)oxirane) represents an opportunity to leverage these benefits in the design of next-generation therapeutics.

The nitro group present in (2R strong>- > strong>> 1-(1 strong>> strong>> 1-(1> strong>> ) also contributes significantly to its pharmacological profile. Nitroaromatic compounds are well-documented for their biological activity across a wide range of therapeutic areas. The nitro group can be further functionalized through reduction or other transformations, providing additional opportunities for structural diversification and optimization.

The synthesis of (< strong>> - > ) has been optimized through various methodologies to ensure high yields and purity. Advances in catalytic systems have enabled more efficient epoxide ring-forming reactions, reducing the need for harsh conditions or hazardous reagents. These improvements align with broader trends in green chemistry aimed at minimizing environmental impact while maintaining or enhancing reaction efficiency.

In conclusion, (< strong>> ) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including stereochemistry at the chiral center, > fl, g> n>> group, >> group, >> group, >> group, >> group, >> group, >> group, >> group, >> group, >> group, >> group, >> group, . Its role as a building block for synthesizing bioactive molecules underscores its importance as a tool in medicinal chemistry. As research continues to uncover new applications and synthetic strategies involving this compound, it is likely to remain a cornerstone of innovation in drug discovery.